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Compound of Interest

Compound Name: 3-Aminocrotonic acid

Cat. No.: B3060992 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
(Z)-3-aminobut-2-enoic acid, a vinylogous amino acid, presents a unique structural motif with

potential applications in medicinal chemistry and materials science. This technical guide

provides a comprehensive overview of its core properties, including physicochemical

characteristics, and discusses the biological significance of related aminobutenoic acid

derivatives. Due to the limited availability of experimental data for this specific isomer, this

document combines reported data, predicted values, and contextual information from

analogous compounds to offer a thorough resource for researchers.

Physicochemical Properties
The fundamental physicochemical properties of (Z)-3-aminobut-2-enoic acid are summarized

below. It is important to note that several of these values are predicted through computational

models due to a lack of extensive experimental validation in the available literature.

Table 1: Physicochemical Data for (Z)-3-Aminobut-2-enoic Acid
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Property Value Source

Molecular Formula C₄H₇NO₂ [1][2]

Molecular Weight 101.10 g/mol [1][2]

CAS Number 21112-45-8 [1][2]

Appearance Not Reported

Melting Point
70-71 °C (Predicted, in

Methanol)
[2]

Boiling Point 232.7 ± 23.0 °C (Predicted) [2]

Density 1.171 ± 0.06 g/cm³ (Predicted) [2]

pKa Not Experimentally Determined

Solubility Not Experimentally Determined

LogP Not Experimentally Determined

Synthesis and Experimental Protocols
A detailed, experimentally validated protocol for the specific synthesis of (Z)-3-aminobut-2-

enoic acid is not readily available in the public domain. However, a plausible synthetic route

can be conceptualized based on general organic chemistry principles. One potential approach

involves the condensation of ethyl acetoacetate with an ammonia source, followed by

hydrolysis of the resulting ester.

Below is a generalized workflow for a potential synthesis:
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Hypothetical Synthesis Workflow for (Z)-3-Aminobut-2-enoic Acid

Step 1: Condensation Step 2: Hydrolysis Step 3: Purification

Ethyl Acetoacetate

Ethyl (Z)-3-aminobut-2-enoate

Ammonia Source (e.g., NH4OAc) Ethyl (Z)-3-aminobut-2-enoate

(Z)-3-Aminobut-2-enoic Acid

Aqueous Acid or Base (Z)-3-Aminobut-2-enoic Acid

Pure (Z)-3-Aminobut-2-enoic Acid

Recrystallization or Chromatography

Click to download full resolution via product page

Caption: Hypothetical synthesis workflow for (Z)-3-aminobut-2-enoic acid.

Experimental Considerations:
Reaction Conditions: The condensation reaction would likely require a suitable solvent and

potentially a catalyst to drive the formation of the enamine. The subsequent hydrolysis would

need to be carefully controlled to avoid side reactions.

Stereoselectivity: Achieving high stereoselectivity for the (Z)-isomer may require specific

reaction conditions or the use of stereodirecting catalysts.

Purification: Purification of the final product would likely involve techniques such as

recrystallization or column chromatography to isolate the desired compound from starting

materials, byproducts, and any (E)-isomer that may have formed.

Spectroscopic Data
Experimentally obtained spectroscopic data for (Z)-3-aminobut-2-enoic acid is not currently

available in public databases. Researchers interested in this molecule would need to perform

their own spectroscopic analysis (NMR, IR, Mass Spectrometry) to confirm its structure and
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purity. For reference, commercial suppliers of the related compound, Methyl (Z)-3-aminobut-2-

enoate, may offer spectroscopic data for their products.[3][4]

Biological Activity and Signaling Pathways
Direct studies on the biological activity and associated signaling pathways of (Z)-3-aminobut-2-

enoic acid are not reported in the available literature. However, the broader class of

aminobutenoic acid derivatives has been investigated for various biological effects. For

instance, certain derivatives of 2-aminothiophenes, which share some structural similarities,

have been explored as allosteric enhancers of the A1 adenosine receptor.[5] Additionally, other

modified amino acid structures have been investigated for their potential as anticancer and

anti-inflammatory agents.[6][7][8]

It is important to emphasize that these activities are reported for related but distinct molecular

scaffolds. Any investigation into the biological effects of (Z)-3-aminobut-2-enoic acid would

require dedicated experimental evaluation.

A generalized workflow for screening the biological activity of a novel compound like (Z)-3-

aminobut-2-enoic acid is depicted below.
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General Workflow for Biological Activity Screening

Compound Synthesis & Purification
((Z)-3-aminobut-2-enoic acid)

In Vitro Assays
(e.g., Enzyme Inhibition, Receptor Binding)

Cell-Based Assays
(e.g., Cytotoxicity, Proliferation)

Identification of Active 'Hits'

Mechanism of Action Studies

Lead Optimization

Click to download full resolution via product page

Caption: General workflow for the biological screening of a novel chemical entity.

Conclusion
(Z)-3-aminobut-2-enoic acid is a molecule of interest with a foundation of predicted

physicochemical properties. However, a significant gap exists in the experimental validation of

these properties and in the exploration of its potential biological activities. This guide serves as
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a foundational resource, summarizing the available information and highlighting the areas

where further research is required. The provided hypothetical synthesis and screening

workflows offer a roadmap for researchers aiming to investigate this compound in greater

detail. Future studies are essential to unlock the full potential of (Z)-3-aminobut-2-enoic acid in

drug discovery and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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